Cas no 83042-08-4 (Pyridinium fluorochromate)

• Product Name: Pyridinium fluorochromate
• CAS No: 83042-08-4
• MF: C₅H₇CrFNO₃
• MW: 200.108486413956
• MDL: MFCD00151617
• CID: 90842
• PubChem ID: 87575195
• Update Time: 2025-04-18

Pyridinium fluorochromate Chemical and Physical Properties

Names and Identifiers

• Pyridinium fluorochromate
• pyridin-1-ium,trioxochromium,hydrofluoride
• pyridin-1-ium; tris(oxidanylidene)chromium; hydrofluoride
• DTXSID60449633
• MFCD00151617
• A840492
• pyridin-1-ium;trioxochromium;hydrofluoride
• FT-0695261
• 83042-08-4 (name error)
• pyridin-1-ium trioxochromium hydrofluoride
• pyridin-1-ium; trioxochromium; hydrofluoride
• 83042-08-4

• MDL： MFCD00151617
• Inchi： 1S/C5H5N.Cr.FH.3O/c1-2-4-6-5-3-1;;;;;/h1-5H;;1H;;;/p+1
• InChI Key： CILFSGMCMJNHGX-UHFFFAOYSA-O
• SMILES： [Cr](=O)(=O)=O.F.[NH+]1C=CC=CC=1

Computed Properties

• Exact Mass: 198.97400
• Monoisotopic Mass: 199.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 96.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.4A^2

Experimental Properties

• Color/Form: Red crystal powder
• Melting Point: 160-165 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 67.26000
• LogP: 1.08740
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined
• Vapor Pressure: No data available

Pyridinium fluorochromate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H272,H317,H350i,H410
• Warning Statement： P201,P220,P273,P280,P308+P313,P501
• Hazardous Material transportation number：UN 1479 5.1/PG 2
• WGK Germany：2
• Hazard Category Code： 49-8-43-50/53
• Safety Instruction： S53-S45-S60-S61
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：III
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R43; R45; R8
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters